1,3-Di-tert-butyl-1,3,2-diazaphospholidine 2-Oxide
Overview
Description
1,3-Di-tert-butyl-1,3,2-diazaphospholidine 2-Oxide is a chemical compound with the CAS Number: 854929-38-7 . It has a molecular weight of 218.28 and its IUPAC name is 1,3-ditert-butyl-1,3,2-diazaphospholidine 2-oxide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H23N2OP/c1-9(2,3)11-7-8-12(14(11)13)10(4,5)6/h14H,7-8H2,1-6H3 . This code provides a standard way to encode the molecular structure using text.Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has a melting point of 82 degrees Celsius . It should be stored at 4 degrees Celsius, protected from light, and under nitrogen .Scientific Research Applications
Synthesis and Structural Characterization
Steric Hindrance and Reactivity
The synthesis and characterization of sterically hindered carbonyl O-oxides and dioxiranes, including derivatives of diazaphospholidine, have been documented. These compounds exhibit unique photo- and thermochemistry due to their significant steric hindrance, which affects their stability and reactivity (Schroeder & Sander, 2005).
X-ray Structural Investigation
The structural analysis of 1,3-di(tert-butyl)-2,4-di(tert-butylamido)diazadiphosphetidine adducts has provided insight into their molecular geometry and reaction products. This research highlights the formation of zwitterionic adducts and the opening of P2N2 rings under specific conditions (Tashkhodzhaev et al., 1991).
Chemical Reactivity and Applications
Diels-Alder Reactivity
The Diels-Alder reactivity of chiral 2-(alk-1-enyl)-1,3,2-diazaphospholidine 2-oxides has been explored, demonstrating some degree of stereoselectivity. This study provides a foundation for using these compounds in synthetic chemistry, particularly in stereoselective syntheses (Wyatt et al., 1999).
Free-Radical and Nucleophilic Substitution
Research on 1,2-oxaphospholene 2-oxides has revealed their potential in free-radical and nucleophilic substitution reactions. These findings could inform the development of novel synthetic pathways and the functionalization of phosphorus-containing compounds (Rardon & Macomber, 1990).
Molecular Structure and Binding Properties
Binding with Metals and Enzyme Inhibition
Diazaphospholidines have demonstrated the ability to bind with metals and inhibit cholinesterase, an enzyme crucial for nerve impulse transmission. This property could be harnessed for developing therapeutic agents or studying biochemical pathways (Gholivand & Mojahed, 2008).
Formation of Complex Structures
The formation of complex structures, such as 1,2,3-triazine 1-oxides through reactions between vinyl diazo compounds and tert-butyl nitrite, illustrates the versatility of diazaphospholidine derivatives in organic synthesis. These transformations offer a route to novel organic compounds with potential applications in material science and pharmaceuticals (De Angelis et al., 2021).
Safety and Hazards
1,3-Di-tert-butyl-1,3,2-diazaphospholidine 2-Oxide is labeled with the signal word “Warning” and is associated with the GHS07 pictogram . It can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and washing with plenty of water if it comes into contact with skin .
properties
IUPAC Name |
1,3-ditert-butyl-1,3,2-diazaphospholidin-2-ium 2-oxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2OP/c1-9(2,3)11-7-8-12(14(11)13)10(4,5)6/h7-8H2,1-6H3/q+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBABEMWOZLGIIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1CCN([P+]1=O)C(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22N2OP+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60473539 |
Source
|
| Record name | 1,3-Di-tert-butyl-1,3,2-diazaphospholidine 2-Oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60473539 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
854929-38-7 |
Source
|
| Record name | 1,3-Di-tert-butyl-1,3,2-diazaphospholidine 2-Oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60473539 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3-Di-tert-butyl-1,3,2-diazaphospholidine 2-Oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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